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Compound of Interest

4-(2-Chloro-benzylamino)-
Compound Name:

cyclohexanol
CAS No.: 1261233-48-0
Cat. No.: B3227805

Get Quote

Executive Summary

4-(2-Chloro-benzylamino)-cyclohexanol is a halogenated secondary amine intermediate.[1]
Its disposal protocol is strictly governed by the presence of the chlorine substituent on the
aromatic ring. Unlike simple aliphatic amines, this compound cannot be neutralized and
discharged via sanitary sewers due to high aquatic toxicity and the potential for forming
persistent organochlorine byproducts.

The only compliant disposal route is high-temperature incineration via a licensed hazardous
waste facility capable of managing halogenated waste streams.[1]

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the specific hazards that dictate the waste
stream. The chlorine atom renders this compound a "Halogenated Organic," requiring
segregation from general organic waste to prevent equipment corrosion and ensure complete
combustion.
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Parameter

Data /| Characteristic

Operational Implication

Chemical Structure

Secondary amine with

chlorobenzene moiety

DO NOT mix with strong acids

(exothermic) or oxidizers.[1]

Physical State

Solid (typically) or Viscous Oll

Solids require double-bagging;
solutions require compatible

carboys.[1]

Primary Hazards

Irritant (Skin/Eye), Aquatic
Toxicity

Zero-discharge policy (No sink
disposal).[1]

Waste Classification

Halogenated Organic

Must be segregated from non-
halogenated solvents (e.g.,
Acetone, Ethanol) to minimize
disposal costs and meet

incinerator specs.[1]

Flash Point

>110°C (Estimated)

Combustible.[1] Classify as
"Ignitable” if in flammable

solvent solution.[1][2]

Pre-Disposal Stabilization & Segregation

Core Directive: The most common compliance failure is mixing this compound with non-

halogenated waste.[1] Halogenated waste is significantly more expensive to dispose of and

requires specific scrubbers at the incineration plant to capture acid gases (HCI).[1]

A. Solid Waste (Pure Compound)[1]

o Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or double-bag using

heavy-duty (minimum 2 mil) polyethylene bags.

e Labeling: Clearly mark as "Hazardous Waste - Solid, Toxic."

o Contaminants: Disposable spatulas, weigh boats, and gloves contaminated with this

substance must be treated as hazardous solid waste, not general trash.[1]

B. Liquid Waste (Mother Liquors/Solutions)[1]
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e Segregation: Pour into the Halogenated Solvent carboy.
o Critical: Do not exceed 90% fill volume to allow for expansion.[1]

o Compatibility: Ensure the carboy material is HDPE or Glass.[1] Avoid metal containers as the
amine can be corrosive to certain alloys over time, and potential HCI evolution from
hydrolysis (though slow) can corrode steel.

e pH Check: If the solution is highly acidic (e.g., from a reaction workup), neutralize to pH 6-9
before adding to the solvent carboy to prevent dangerous off-gassing in the waste container.

Disposal Workflow Decision Matrix

The following logic flow ensures you select the correct waste stream based on the physical
state of the material.
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Waste Generation:
4-(2-Chloro-benzylamino)-cyclohexanol

Determine Physical State

Solid / Powder Liquid / Solution

Double Bag (2-mil Poly) Segregate into
or HDPE Jar HALOGENATED Waste Stream

Label: Hazardous Solid Label: Halogenated Solvent
(Toxic, Irritant) (Contains Chlorinated Amine)

Transfer to EHS/HazMat
for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid vs. liquid halogenated amine waste.

Emergency Spill Management

In the event of a spill, immediate containment is necessary to prevent environmental release.[3]

[4]

o PPE: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If
dust is present, use an N95 or P100 respirator.[1]

e Containment:
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o Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste
bag.[1]

o Liquids: Surround with an inert absorbent (Vermiculite, Diatomaceous earth, or
polypropylene pads).[1] Do not use sawdust (combustible).[1]

o Decontamination: Scrub the area with a soap/water solution.[1][5] Collect all cleaning
materials (paper towels, sponges) into the Solid Hazardous Waste bag.

 Verification: Check pH of the surface to ensure no alkaline residue remains.[1]

Regulatory Compliance (RCRA & EPA)

In the United States, this compound is regulated under the Resource Conservation and
Recovery Act (RCRA).

o Waste Coding: While 4-(2-Chloro-benzylamino)-cyclohexanol does not have a specific "U"
or "P" list code, it is regulated by Characteristic:

o If in a flammable solvent (Flash point <60°C): D001 (Ignitable).[1]

o If determined to be toxic via TCLP (unlikely for this specific intermediate but possible):
D004-D043.[1]

o Default Lab Classification: Most institutions classify this as "Non-RCRA Regulated
Hazardous Waste" (if solid) or "Halogenated Solvent Waste" (if liquid), mandating
incineration.[1]

e European Waste Code (EWC):

o 07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.[1]

References

o US Environmental Protection Agency (EPA).Hazardous Waste Generators.[1] Retrieved from
[Link][1]
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¢ American Chemical Society (ACS).Laboratory Waste Management: A Guide.[1] Retrieved
from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. eurofinsus.com [eurofinsus.com]

e 2. my.alfred.edu [my.alfred.edu]

o 3. westliberty.edu [westliberty.edu]

e 4, static.cymitquimica.com [static.cymitquimica.com]

¢ 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

¢ To cite this document: BenchChem. [Proper Disposal Procedures: 4-(2-Chloro-benzylamino)-
cyclohexanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3227805/docs#proper-disposal-procedures-4-2-
chloro-benzylamino-cyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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